Cas no 36823-78-6 (2,2-bis(3-chloropropyl)-1,3-dioxolane)
36823-78-6 structure
Product Name:2,2-bis(3-chloropropyl)-1,3-dioxolane
CAS No:36823-78-6
MF:C9H16Cl2O2
MW:227.128141403198
CID:921673
PubChem ID:282664
Update Time:2025-04-19
2,2-bis(3-chloropropyl)-1,3-dioxolane Chemical and Physical Properties
Names and Identifiers
-
- 2,2-bis(3-chloropropyl)-1,3-dioxolane
- 1,7-Dichlor-4-aethylendioxy-heptan
- 2,2-bis-(3-chloro-propyl)-[1,3]dioxolane
- 2,2-Di-(3-chlor-propyl)-1,3-dioxolan
- AC1L5WYY
- AC1Q3UL3
- AG-K-94109
- AR-1D1142
- CTK1C4974
- NSC136465
- 36823-78-6
- NSC-136465
- DTXSID60300371
-
- Inchi: 1S/C9H16Cl2O2/c10-5-1-3-9(4-2-6-11)12-7-8-13-9/h1-8H2
- InChI Key: VKEVDJLCILOSIR-UHFFFAOYSA-N
- SMILES: ClCCCC1(CCCCl)OCCO1
Computed Properties
- Exact Mass: 226.05288
- Monoisotopic Mass: 226.0527351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
- LogP: 2.76750
2,2-bis(3-chloropropyl)-1,3-dioxolane Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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